N,N-dimethyl-N'-(1,3,7-trimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridin-8-yl)imidoformamide
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Overview
Description
(E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE is a complex organic compound with a unique structure that includes a benzo[g]pteridine core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the reaction of 7-chloropterin with propargyl alcohol in the presence of sodium hydride, followed by further functionalization using click chemistry . The reaction conditions often require careful control of temperature, pH, and solvent choice to ensure high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process.
Chemical Reactions Analysis
Types of Reactions
(E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.
Reduction: Reduction reactions can be performed using common reducing agents to yield reduced derivatives.
Substitution: The compound can undergo nucleophilic and electrophilic substitution reactions, leading to the formation of various substituted products.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxo derivatives, while substitution reactions can produce a wide range of substituted benzo[g]pteridine compounds.
Scientific Research Applications
(E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role as an inhibitor of specific enzymes or pathways involved in disease processes.
Industry: The compound’s unique properties make it valuable in the development of new materials and industrial processes.
Mechanism of Action
The mechanism of action of (E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access . The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other benzo[g]pteridine derivatives, such as:
- N’-[2-(7,8-Dimethyl-2,4-dioxo-3,4-dihydrobenzo[g]pteridin-10(2H)-yl)ethylidene]-4-nitrobenzohydrazide
- Riboflavin (Vitamin B2)
Uniqueness
What sets (E)-N,N-DIMETHYL-N’-{1,3,7-TRIMETHYL-2,4-DIOXO-1H,2H,3H,4H-BENZO[G]PTERIDIN-8-YL}METHANIMIDAMIDE apart from similar compounds is its specific structure and functional groups, which confer unique chemical and biological properties. These properties make it a valuable compound for various research and industrial applications.
Properties
Molecular Formula |
C16H18N6O2 |
---|---|
Molecular Weight |
326.35 g/mol |
IUPAC Name |
N,N-dimethyl-N'-(1,3,7-trimethyl-2,4-dioxobenzo[g]pteridin-8-yl)methanimidamide |
InChI |
InChI=1S/C16H18N6O2/c1-9-6-11-12(7-10(9)17-8-20(2)3)19-14-13(18-11)15(23)22(5)16(24)21(14)4/h6-8H,1-5H3 |
InChI Key |
JXLHNKRVUZGAGU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1N=CN(C)C)N=C3C(=N2)C(=O)N(C(=O)N3C)C |
Origin of Product |
United States |
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